Cas no 514218-28-1 (1h-pyrazole,4-chloro-1-(chloroacetyl)-)

• Product Name: 1h-pyrazole,4-chloro-1-(chloroacetyl)-
• CAS No: 514218-28-1
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• CID: 935315
• PubChem ID: 4142325
• Update Time: 2025-04-19

1h-pyrazole,4-chloro-1-(chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazole,4-chloro-1-(chloroacetyl)-
• 514218-28-1
• 2-Chloro-1-(4-chloro-1H-pyrazol-1-yl)ethanone
• AKOS003792759

• Inchi： 1S/C5H4Cl2N2O/c6-1-5(10)9-3-4(7)2-8-9/h2-3H,1H2
• InChI Key： ZKWZMXOJLCIKPH-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(CCl)=O

Computed Properties

• Exact Mass: 177.9700681g/mol
• Monoisotopic Mass: 177.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų